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Chemical Profile of Diallyl Oxalate

The table below summarizes the basic identifying information and properties of diallyl oxalate found in

chemical databases.

Property Description

CAS Number 615-99-6 [1]

Molecular Formula C8H10O4 [1]

Molecular Weight 170.16 g/mol [1]

Chemical Name Oxalic acid, diallyl ester [1]

Boiling Point 85-86 °C at 3 mm Hg [1]

Density 1.1582 [1]

Proposed Framework for an HPLC Comparison Guide

For researchers, a valuable guide would objectively compare different HPLC methods for analyzing diallyl

oxalate purity. Since experimental data is unavailable, here is a framework outlining the key parameters and
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a general workflow.

Key Parameters for Comparison

A comprehensive guide should compare the following aspects for different HPLC methods (e.g., different

columns or mobile phases):

Comparison Parameter Description

Chromatographic
Conditions

Stationary phases (C18, phenyl, etc.), mobile phase compositions,
gradients/isocratic modes, flow rates, and column temperatures.

Performance Metrics Retention time, peak symmetry (tailing factor), theoretical plates (efficiency),
and resolution from known impurities.

Validation Data Linearity range, Limit of Detection (LOD), Limit of Quantification (LOQ),
precision (repeatability), and accuracy [2].

Impurity Profiling Ability to detect and resolve potential synthetic intermediates or degradation
products.

General Workflow for HPLC Purity Analysis

The following diagram outlines a potential workflow for developing and executing an HPLC purity method.
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Start Method Development

Sample Preparation
(Dissolution, Filtration)

HPLC Column & Mode Selection
(Reverse-Phase, Ion-Pair, etc.)

Mobile Phase Optimization
(pH, Buffer, Organic Modifier)

Method Validation
(Specificity, Linearity, Precision, Accuracy)

Data Analysis & Peak Purity Check
(Using PDA or MS Detection)

Purity Report

Click to download full resolution via product page

A critical final step is peak purity assessment to ensure the main peak is not co-eluting with impurities,

which can be done using a Photodiode Array (PDA) detector to check for spectral homogeneity or more

definitively with LC-MS [3].

Recommendations for Further Research
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To compile the experimental data you need, I suggest the following:

Search Scientific Literature: Conduct a targeted search on platforms like SciFinder, Reaxys, or
Google Scholar for "diallyl oxalate HPLC" or "diallyl oxalate analysis."

Contact Suppliers: Reach out to the chemical suppliers listed for diallyl oxalate (e.g., on [1]) to
inquire if they can provide a Certificate of Analysis (CoA) or analytical data sheets.

Review General Protocols: Consult foundational resources on reverse-phase HPLC analysis of
small molecules for adaptable methodologies [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1929053?utm_src=pdf-body
https://www.smolecule.com/products/s1929053?utm_src=pdf-body
https://www.smolecule.com/products/s1929053?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2424983.htm
https://pubmed.ncbi.nlm.nih.gov/24182935/
https://www.smolecule.com/products/s1929053?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2424983.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8373360/
https://www.sepscience.com/peak-purity-in-hplc-assessment-troubleshooting-and-best-practices-11506
https://pubmed.ncbi.nlm.nih.gov/24182935/
https://www.smolecule.com/products/b1929053#diallyl-oxalate-hplc-purity-analysis
https://www.smolecule.com/products/b1929053#diallyl-oxalate-hplc-purity-analysis
https://www.smolecule.com/products/b1929053#diallyl-oxalate-hplc-purity-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1929053?utm_src=pdf-bulk
https://www.smolecule.com/products/s1929053?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s1929053?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

